Cas no 1545783-53-6 (5-bromo-3-ethyl-1-methyl-1H-1,2,4-triazole)

• Product Name: 5-bromo-3-ethyl-1-methyl-1H-1,2,4-triazole
• CAS No: 1545783-53-6
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• MDL: MFCD26940369
• CID: 4605165
• Update Time: 2023-08-10

5-bromo-3-ethyl-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-ethyl-1-methyl-1H-1,2,4-triazole
• 5-bromo-3-ethyl-1-methyl-1,2,4-triazole
• AT12550
• 1H-1,2,4-triazole, 5-bromo-3-ethyl-1-methyl-

• MDL： MFCD26940369
• Inchi： 1S/C5H8BrN3/c1-3-4-7-5(6)9(2)8-4/h3H2,1-2H3
• InChI Key： ZYCTZTXQRQCVNU-UHFFFAOYSA-N
• SMILES： BrC1=NC(CC)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7